4-Methyl-2-(methylthio)pyrimidine

• IUPAC Name: 4-methyl-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C6H8N2S/c1-5-3-4-7-6(8-5)9-2/h3-4H,1-2H3
• InChI Key: UCERVHYBSTYCQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SC
• Molecular Formula: C6H8N2S
• DSSTOX Substance ID: DTXSID50356302
• Molecular Weight: 140.21 g/mol
• CAS RN: 14001-63-9

Description

“4-Methyl-2-(methylthio)pyrimidine” is a chemical compound with the empirical formula C6H8N2S. It is used as a reagent to prepare pyrazolopyrimidines and pyrazolotriazines, which display potent activity against herpes viruses. It is also used as a starting material to synthesize 4-substituted-2-aminopyrimidines.

Synthesis Analysis

The synthesis of “4-Methyl-2-(methylthio)pyrimidine” involves several steps. For instance, one method involves the reaction of 4,6-dichloro-2-(methylthio)pyrimidine with MeONa 1 M in MeOH. Another method involves nucleophilic substitution reactions at the 2-position.

Molecular Structure Analysis

The molecular structure of “4-Methyl-2-(methylthio)pyrimidine” can be represented by the SMILES string CSc1nccc(C)n1. The molecular weight of the compound is 140.21.

Chemical Reactions Analysis

“4-Methyl-2-(methylthio)pyrimidine” can undergo several types of chemical reactions. For example, the methylthio group (CH3S-) is a potential leaving group, so the compound can undergo nucleophilic substitution reactions at the 2-position.

Physical And Chemical Properties Analysis

“4-Methyl-2-(methylthio)pyrimidine” has a refractive index of 1.572 and a density of 1.007 g/mL at 25 °C. Its flash point is 104.4 °C.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

4-Methyl-2-(methylthio)pyrimidine: is a valuable precursor in the synthesis of various heterocyclic compounds. .

Medicinal Chemistry

The compound’s derivatives have been explored for their pharmacological potential. .

Mechanism of Action

Target of Action

It’s known that the compound can cause irritation to the eyes, skin, and mucous membranes , suggesting that it may interact with proteins or receptors in these tissues.

Mode of Action

It’s known that pyrimidine derivatives can have various biological activities, including antiviral, anticancer, antioxidant, and antimicrobial effects . The exact interaction of 4-Methyl-2-(methylthio)pyrimidine with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Pyrimidine derivatives can potentially influence a wide range of biochemical pathways due to their diverse biological activities .

Result of Action

The compound is known to cause irritation to the eyes, skin, and mucous membranes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-Methyl-2-(methylthio)pyrimidine. For instance, exposure to moist air or water can potentially affect the compound .

Safety and Hazards

“4-Methyl-2-(methylthio)pyrimidine” is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation and serious eye irritation. The safety data sheet recommends wearing personal protective equipment, ensuring adequate ventilation, and avoiding getting the substance in eyes, on skin, or on clothing.

Future Directions

While the specific future directions for “4-Methyl-2-(methylthio)pyrimidine” are not explicitly mentioned in the search results, pyrimidine derivatives are being studied for their potential pharmacological effects. This suggests that “4-Methyl-2-(methylthio)pyrimidine” could also be a subject of future research in this area.

Relevant Papers

Several papers were found during the search that discuss “4-Methyl-2-(methylthio)pyrimidine” and its properties. These papers provide more detailed information about the compound and its uses.

Synthesis routes and methods I

Procedure details

To a solution of NaOH (7.46 g, 186.4 mmol) in water (120 mL), 4-methylpyrimidine-2-thiol hydrochloride (13.78 g, 84.7 mmol) was added and subsequently iodomethane (13.23 g, 93.2 mmol) was added dropwise under argon atmosphere. It was stirred at room temperature for 2 h. It was extracted with CH2Cl2 (×2). The organic phase was dried over Na2SO4 and concentrated to dryness. The crude product obtained was purified by chromatography on silica gel using hexane-EtOAc mixtures of increasing polarity as eluent, to afford 10.26 g of the desired compound (yield: 86%).

Synthesis routes and methods II

Procedure details

To 2-mercapto-4-methylpyrimidine·HCl (50.0 g, 0.307 mole) in toluene (750 mL), under argon, was added diisopropylethylamine (80.0 mL, 0.461 mole) followed by N,N-dimethylformamide dimethyl acetal (100 mL) and the mixture heated to reflux for 4 hours. Upon cooling, the reaction was concentrated in vacuo to an oil, dissolved in ether (400 mL), and washed with water (2×50 mL). The organic extract was dried over anhydrous sodium sulfate, filtered and concentrated to an oil which was vacuum distilled to give 2-methylthio-4-methylpyrimidine (36.4 g) as an oil.

Synthesis routes and methods III

Procedure details

2-Mercapto-4-methylpyrimidine hydrochloride (100 g, 617 mmol), dimethylformamide dimethylacetal (100 mL, 754 mmol), diisopropylethylamine (161 mL, 926 mmol) and toluene (200 mL) were combined under argon. The resulting solution was heated to reflux for 4 h. The solvent was removed in vacuo and water and sodium bisulfate were added. The resulting mixture was extracted with ether (3×100 mL). The combined organic extracts were washed with brine and dried over anhydrous sodium sulfate. The solvent was removed in vacuo to afford an oil. Vacuum distillation gave Compound 2 as a liquid: 70.5 g, (504 mmol, 82%)

Synthesis routes and methods IV

Procedure details

A mixture of compound 4-methylpyrimidine-2-thiol (500 g, 3.05 mol), iodomethane (611 g, 4.27 mol) and K2CO3 (915 g, 6.71 mol) in THF (4 L) was stirred at room temperature for 18 h. The suspension was filtered and the solid was washed with ether (500 mL×2). The filtrate was concentrated and dried in vacuum to give compound 2 (380 g, 89.2%) as a yellow oil.

Synthesis routes and methods V

Procedure details

Based on a reported procedure (Ishizumi, K.; Kojima, A.; Antoku, F. Chem Pharm Bull 1991, 39, 2288). Sodium hydroxide (92.5 g, 2.31 mol) was added to a suspension of 2-mercapto-4-methyl pyrimidine hydrochloride (150 g, 0.93 mol) in water (1.5 L). Methyl iodide (78.9 ml, 1.39 mol) was rapidly added to the clear solution (solution temp. <20° C.). After overnight stirring, diethyl ether (400 mL), the organic layer was separated and the aqueous layer was extracted with diethyl ether (4×200 ml) all organic layers were combined, washed with 5% aq. NaOH solution (100 ml), brine (200 ml, 2 times), and dried (MgSO4), concentrated in vacuo to afford 119.3 g of crude material (95% pure by NMR) which was used in the next step without purification.

Q & A

Q1: What is the primary mechanism of action for fungicides derived from 4-Methyl-2-(methylthio)pyrimidine?

A1: Research suggests that these fungicides target the succinate dehydrogenase (SDH) enzyme in fungi. [, ] Specifically, they act as SDH inhibitors, disrupting the fungal respiratory chain and ultimately leading to energy depletion and cell death. Molecular docking studies have shown that these compounds form strong interactions with the active site of SDH, including hydrogen bonds and cation-π interactions. [] For example, one study highlighted compound N-[2-((3-fluoro-4-methylphenyl)amino)pyridin-3-yl]-4-methoxy-2-(methyl-thio)pyrimidine-5-carboxamide exhibiting strong binding affinity to SDH through four hydrogen bonds and a cation-π interaction. []

Q2: How does modifying the structure of 4-Methyl-2-(methylthio)pyrimidine derivatives affect their fungicidal activity?

A2: Structure-activity relationship (SAR) studies are crucial in understanding how structural changes impact biological activity. Research indicates that introducing specific substituents on the pyrimidine ring or attaching various carbamate moieties can significantly influence the fungicidal activity of these compounds. [, ] For instance, one study found that incorporating a trifluoromethyl group at a specific position on the phenyl ring of a carbamate derivative led to enhanced inhibitory activity against Sclerotinia sclerotiorum. [] This highlights the importance of systematic structural modifications in optimizing the fungicidal potency of these derivatives.

Q3: What analytical techniques are commonly employed to characterize and study 4-Methyl-2-(methylthio)pyrimidine derivatives?

A3: Researchers utilize a combination of techniques to characterize and analyze these compounds. Common methods include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H NMR and 13C NMR are used to determine the structure and confirm the identity of synthesized compounds. [, ]
• Infrared (IR) Spectroscopy: This technique helps identify functional groups present in the molecule. []
• High-Resolution Mass Spectrometry (HRMS): HRMS provides accurate mass measurements, confirming the molecular formula of the compounds. []
• Molecular Docking Studies: Computational methods like molecular docking are employed to simulate and analyze the interactions between these compounds and their target proteins, like SDH. []